Cas no 1805026-47-4 (3-Bromo-5-methoxypyridine-2-acetonitrile)
3-Bromo-5-methoxypyridine-2-acetonitrile is a versatile heterocyclic compound featuring a bromo-substituted pyridine core with a methoxy group and an acetonitrile side chain. Its structural properties make it a valuable intermediate in organic synthesis, particularly in pharmaceutical and agrochemical applications. The bromine atom offers reactivity for cross-coupling reactions, while the methoxy and nitrile functionalities provide additional sites for further derivatization. This compound is useful in constructing complex molecular frameworks due to its balanced reactivity and stability under various reaction conditions. Its purity and well-defined structure ensure consistent performance in research and industrial processes.
1805026-47-4 structure
Product Name:3-Bromo-5-methoxypyridine-2-acetonitrile
CAS No:1805026-47-4
MF:C8H7BrN2O
MW:227.057980775833
CID:4901170
Update Time:2025-05-27
3-Bromo-5-methoxypyridine-2-acetonitrile Chemical and Physical Properties
Names and Identifiers
-
- 3-Bromo-5-methoxypyridine-2-acetonitrile
-
- Inchi： 1S/C8H7BrN2O/c1-12-6-4-7(9)8(2-3-10)11-5-6/h4-5H,2H2,1H3
- InChI Key： YBHLUMPCDIZFEH-UHFFFAOYSA-N
- SMILES： BrC1=CC(=CN=C1CC#N)OC
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 189
- XLogP3: 1.2
- Topological Polar Surface Area: 45.9
3-Bromo-5-methoxypyridine-2-acetonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029012485-250mg |
3-Bromo-5-methoxypyridine-2-acetonitrile |
1805026-47-4 | 95% | 250mg |
$980.00 | 2022-04-01 | |
| Alichem | A029012485-1g |
3-Bromo-5-methoxypyridine-2-acetonitrile |
1805026-47-4 | 95% | 1g |
$3,155.55 | 2022-04-01 |
3-Bromo-5-methoxypyridine-2-acetonitrile Related Literature
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Wenjie Zhao,Hua Hou,Yuchun Jin,Zhixiang Zeng,Xuedong Wu,Qunji Xue RSC Adv., 2014,4, 60307-60315
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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